Cas no 88236-09-3 (Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-)

Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)- structure
88236-09-3 structure
Product name:Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-
CAS No:88236-09-3
MF:C16H11ClN2O
MW:282.72434258461
CID:640326
PubChem ID:136258044

Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-
    • 6-(6-chloro-2-phenyl-1H-pyrimidin-4-ylidene)cyclohexa-2,4-dien-1-one
    • 88236-09-3
    • DTXSID60829517
    • 6-(6-Chloro-2-phenylpyrimidin-4(1H)-ylidene)cyclohexa-2,4-dien-1-one
    • Inchi: InChI=1S/C16H11ClN2O/c17-15-10-13(12-8-4-5-9-14(12)20)18-16(19-15)11-6-2-1-3-7-11/h1-10,20H
    • InChI Key: VBMPGGOSWQOBLO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC(=CC(=N2)Cl)C3=CC=CC=C3O

Computed Properties

  • Exact Mass: 282.0559907g/mol
  • Monoisotopic Mass: 282.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46Ų

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